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Compound of Interest

Compound Name: FR 113680

Cat. No.: B1674002 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the responsible disposal of chemical reagents is a cornerstone of a safe and

compliant research environment. This guide provides a comprehensive framework for the

proper disposal procedures for FR 113680, emphasizing immediate safety protocols and

logistical planning.

Disclaimer: The following procedures are based on general best practices for handling

potentially hazardous chemical waste. A specific Safety Data Sheet (SDS) for FR 113680 could

not be located. It is imperative to obtain the SDS for FR 113680 from your supplier or

manufacturer to understand the specific hazards and handling requirements of this compound.

The information in the SDS will supersede the general guidance provided here.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to be equipped with the appropriate Personal

Protective Equipment (PPE). The selection of PPE is contingent on the specific hazards (e.g.,

toxicity, corrosivity, reactivity) outlined in the chemical's SDS.

Table 1: General Personal Protective Equipment (PPE) for Handling Chemical Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1674002?utm_src=pdf-interest
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type
Recommended
Specification

Rationale

Eye/Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

airborne particles that could

cause serious eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). The specific type

should be chosen based on

the chemical's properties as

detailed in the SDS.

Prevents skin contact and

absorption of hazardous

substances.

Body Protection
A laboratory coat or a

chemical-resistant apron.

Protects personal clothing from

contamination and spills.

Respiratory Protection

To be used in a certified

chemical fume hood. If a fume

hood is not available, a

respirator with an appropriate

cartridge for organic vapors or

specific chemical hazards

should be used based on the

SDS.

Prevents the inhalation of

potentially harmful vapors,

dust, or aerosols.

Always ensure that an eyewash station and a safety shower are readily accessible in the work

area. Practice good industrial hygiene by washing hands thoroughly after handling any

chemical waste and refraining from eating, drinking, or smoking in laboratory areas.

Step-by-Step Disposal Protocol
The disposal of FR 113680 must be conducted in strict adherence to local, state, and federal

environmental regulations. Improper disposal, such as drain disposal, is strictly prohibited for

most chemical wastes due to the potential for environmental contamination[1][2][3]. The

recommended method for disposal is through a licensed hazardous waste management

service[2][4].
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Waste Collection:

Collect waste FR 113680 in a designated, compatible, and leak-proof container. The

container material should be non-reactive with the chemical.

Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "FR
113680," and any other identifiers required by your institution.

Indicate the primary hazards of the waste (e.g., Flammable, Corrosive, Toxic) as identified

in the SDS.

Storage:

Store the sealed and labeled waste container in a designated and well-ventilated satellite

accumulation area (SAA) that is at or near the point of generation[1].

Ensure the storage area is secure and away from incompatible materials.

Waste Pickup:

Once the waste container is full or ready for disposal, arrange for collection by your

institution's Environmental Health and Safety (EHS) department or a certified hazardous

waste contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Empty Container Disposal:

A container is generally considered "empty" if it contains no more than 3% by weight of its

original capacity[3].

To dispose of an "empty" container as non-hazardous waste, it must be triple-rinsed with a

suitable solvent[3].
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The rinsate from each rinse must be collected and disposed of as hazardous waste[1].

After triple-rinsing, deface or remove all chemical labels from the container before

discarding it in the appropriate refuse container[3].

Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate any potential

risks.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, sand, or a commercial spill kit.

Carefully collect the absorbent material using non-sparking tools and place it into a labeled

hazardous waste container[2].

Clean and decontaminate the spill area.

Large Spills:

Evacuate the immediate area and alert your supervisor and colleagues.

If there is a fire or significant inhalation hazard, activate the fire alarm and evacuate the

building.

Contact your institution's EHS or emergency response team for assistance.

Experimental Protocols
Detailed experimental protocols involving FR 113680 should be designed with waste

minimization in mind. This includes preparing only the necessary amount of the chemical for

each experiment and avoiding the generation of excessive waste. Any protocol that generates

waste containing FR 113680 must incorporate the disposal steps outlined above.
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Visualizing the Disposal Workflow
The following diagram illustrates the general logical workflow for the proper disposal of

chemical waste.
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General Chemical Waste Disposal Workflow

Start: Chemical Waste Generation

Wear Appropriate PPE

Collect Waste in Compatible Container

Securely Seal and Label Container
(Hazardous Waste, Chemical Name, Hazards)

Spill Occurs

Store in Designated Satellite Accumulation Area

Request Waste Pickup from EHS/Contractor

End: Waste Collected for Proper Disposal

No

Follow Spill Management Protocol

Yes

Click to download full resolution via product page

Caption: General Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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